molecular formula C17H14O5 B096744 SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE CAS No. 15607-89-3

SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE

Cat. No.: B096744
CAS No.: 15607-89-3
M. Wt: 298.29 g/mol
InChI Key: RRCYPDDIDYVEIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Scientific Research Applications

SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE has a wide range of scientific research applications:

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of 7-hydroxy-4-methylcoumarin as a starting material, which undergoes alkylation with propargyl bromide in the presence of anhydrous potassium carbonate and dry acetone at 50°C. This is followed by a reaction with various sodium azides .

Industrial Production Methods

Industrial production methods for this compound often involve extraction from plant sources, followed by purification and crystallization to achieve high purity. Techniques such as ultrasound-assisted extraction and supercritical fluid extraction are commonly used .

Chemical Reactions Analysis

Types of Reactions

SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or alkanes .

Mechanism of Action

The mechanism of action of SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE involves its interaction with various molecular targets and pathways. It is known to modulate the activity of enzymes involved in oxidative stress and inflammation, such as cyclooxygenase and lipoxygenase. Additionally, it can interact with estrogen receptors, contributing to its potential anticancer effects .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE is unique due to its specific chemical structure, which allows it to interact with a distinct set of molecular targets. This contributes to its diverse range of biological activities and potential therapeutic applications .

Properties

CAS No.

15607-89-3

Molecular Formula

C17H14O5

Molecular Weight

298.29 g/mol

IUPAC Name

8-hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one

InChI

InChI=1S/C17H14O5/c1-20-11-5-3-10(4-6-11)13-9-22-17-12(15(13)18)7-8-14(21-2)16(17)19/h3-9,19H,1-2H3

InChI Key

RRCYPDDIDYVEIW-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3O)OC

Canonical SMILES

COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3O)OC

Synonyms

SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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